9-pentofuranosyl-9H-purin-6-amine 1-oxide

• IUPAC Name: 2-(1-hydroxy-6-iminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C10H13N5O5/c11-8-5-9(13-3-15(8)19)14(2-12-5)10-7(18)6(17)4(1-16)20-10/h2-4,6-7,10-11,16-19H,1H2
• InChI Key: QHFLZHVITNUFMV-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1C3C(C(C(O3)CO)O)O)N=CN(C2=N)O
• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• CAS No.: 14215-95-3, 146-92-9, 7013-17-4

Description

9-pentofuranosyl-9H-purin-6-amine 1-oxide is a chemical compound with the molecular formula C10H13N5O5. It is a derivative of purine nucleosides and is known for its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-pentofuranosyl-9H-purin-6-amine 1-oxide typically involves the reaction of purine nucleosides with specific oxidizing agents. One common method includes the use of hydrogen peroxide or other peroxides under controlled conditions to introduce the oxide group at the 1-position of the purine ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar oxidizing agents but optimized for higher yields and purity. The process often includes purification steps such as crystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

9-pentofuranosyl-9H-purin-6-amine 1-oxide undergoes various chemical reactions, including:

Oxidation: Further oxidation can occur under strong oxidizing conditions, leading to the formation of higher oxides.

Reduction: Reduction reactions can convert the oxide group back to the original amine group.

Substitution: Nucleophilic substitution reactions can occur at the purine ring, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, peracids.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, amines, thiols.

Major Products Formed

The major products formed from these reactions include various oxidized or reduced derivatives of the original compound, as well as substituted purine nucleosides .

Scientific Research Applications

9-pentofuranosyl-9H-purin-6-amine 1-oxide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of other complex molecules.

Biology: Studied for its role in cellular processes and as a potential therapeutic agent.

Medicine: Investigated for its potential use in treating certain diseases, including cancer and viral infections.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 9-pentofuranosyl-9H-purin-6-amine 1-oxide involves its interaction with specific molecular targets within cells. It can inhibit certain enzymes or interfere with nucleic acid synthesis, leading to its potential therapeutic effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• Adenine xyloside
• Xylosyladenine
• 9-β-D-xylofuranosyladenine

Uniqueness

Compared to these similar compounds, 9-pentofuranosyl-9H-purin-6-amine 1-oxide is unique due to the presence of the oxide group at the 1-position of the purine ring. This structural modification can significantly alter its chemical reactivity and biological activity, making it a valuable compound for various research applications .